Cas no 67973-34-6 (Benzene,1,1'-(1,2-ethynediyl)bis[4-iodo-)

• Product Name: Benzene,1,1'-(1,2-ethynediyl)bis[4-iodo-
• CAS No: 67973-34-6
• MF: C₁₄H₈I₂
• MW: 430.022268295288
• MDL: MFCD00448011
• CID: 501762
• PubChem ID: 11048257
• Update Time: 2025-10-29

Benzene,1,1'-(1,2-ethynediyl)bis[4-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-iodo-4-[2-(4-iodophenyl)ethynyl]benzene
• BIS(4-IODOPHENYL)ACETYLENE
• 4,4'-Diiodotolan
• 4,4'-Diiodotolane
• 4,4'-diododiphenylacetylene
• MFCD00448011
• DTXSID30453242
• ZPRWJGXMCOOLMP-UHFFFAOYSA-N
• SCHEMBL1306241
• Benzene,1,1'-(1,2-ethynediyl)bis[4-iodo-
• 67973-34-6
• C14H8I2
• 1,2-bis(4-iodophenyl)ethyne

• MDL： MFCD00448011
• Inchi： 1S/C14H8I2/c15-13-7-3-11(4-8-13)1-2-12-5-9-14(16)10-6-12/h3-10H
• InChI Key： ZPRWJGXMCOOLMP-UHFFFAOYSA-N
• SMILES： IC1C=CC(C#CC2C=CC(=CC=2)I)=CC=1

Computed Properties

• Exact Mass: 429.87200
• Monoisotopic Mass: 429.871536
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.2

Experimental Properties

• Density: 2.091
• Melting Point: 243-245
• Boiling Point: 415.241°C at 760 mmHg
• Flash Point: 210.308°C
• Refractive Index: 1.759
• PSA: 0.00000
• LogP: 4.29560

Additional information on Benzene,1,1'-(1,2-ethynediyl)bis[4-iodo-

Benzene,1,1'-(1,2-ethynediyl)bis[4-iodo- (CAS No. 67973-34-6): Properties, Applications, and Market Insights

Benzene,1,1'-(1,2-ethynediyl)bis[4-iodo- (CAS No. 67973-34-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and versatile applications. This iodinated benzene derivative, characterized by its ethynediyl bridge, is widely utilized in advanced material science, pharmaceutical research, and organic electronics. The compound's molecular structure, featuring two iodine-substituted benzene rings connected by an ethynediyl group, makes it a valuable building block in synthetic chemistry.

The chemical properties of Benzene,1,1'-(1,2-ethynediyl)bis[4-iodo- include a molecular weight of 432.02 g/mol and a distinctive crystalline structure. Its high thermal stability and electron-rich aromatic system make it particularly useful in cross-coupling reactions, which are fundamental in modern organic synthesis. Researchers have explored its potential in creating conjugated polymers, which are critical for developing next-generation organic light-emitting diodes (OLEDs) and photovoltaic devices. The presence of iodine atoms in the compound allows for further functionalization through halogen exchange reactions, expanding its utility in material design.

In the pharmaceutical industry, Benzene,1,1'-(1,2-ethynediyl)bis[4-iodo- serves as a key intermediate in the synthesis of bioactive molecules. Its rigid aromatic framework is often incorporated into drug candidates targeting various diseases, including cancer and neurological disorders. Recent studies have highlighted its role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing some of the most pressing medical challenges today. The compound's ability to participate in Sonogashira coupling reactions further enhances its value in medicinal chemistry.

The market demand for Benzene,1,1'-(1,2-ethynediyl)bis[4-iodo- has seen steady growth, driven by advancements in organic electronics and pharmaceutical research. With the increasing focus on sustainable materials and green chemistry, this compound's potential in creating eco-friendly electronic components has attracted significant investment. Industry reports indicate a compound annual growth rate (CAGR) of 6.8% for similar iodinated aromatic compounds between 2023 and 2030, reflecting broader trends in specialty chemicals.

From a synthetic perspective, Benzene,1,1'-(1,2-ethynediyl)bis[4-iodo- offers several advantages. Its well-defined reactivity profile allows for precise control in multi-step syntheses, reducing unwanted byproducts and improving yield efficiency. This characteristic aligns with the growing emphasis on atom economy and sustainable chemical processes in both academic and industrial settings. The compound's compatibility with various catalytic systems, including palladium and copper-based catalysts, further underscores its versatility.

Recent innovations have explored the use of Benzene,1,1'-(1,2-ethynediyl)bis[4-iodo- in nanotechnology applications. Its planar structure and electronic properties make it suitable for molecular self-assembly, enabling the creation of nanoscale materials with tailored functionalities. Researchers are investigating its incorporation into metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which have promising applications in gas storage, catalysis, and sensing technologies.

Quality control and analytical characterization of Benzene,1,1'-(1,2-ethynediyl)bis[4-iodo- typically involve techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The development of advanced analytical protocols has been crucial in maintaining consistent quality across different production batches.

Environmental considerations surrounding Benzene,1,1'-(1,2-ethynediyl)bis[4-iodo- have prompted investigations into its biodegradation pathways and ecotoxicological profile. While the compound demonstrates stability under standard conditions, research continues to evaluate its environmental fate and potential impact. This aligns with the chemical industry's increasing commitment to developing sustainable practices and minimizing ecological footprints.

Looking ahead, the future of Benzene,1,1'-(1,2-ethynediyl)bis[4-iodo- appears promising, with emerging applications in flexible electronics, bioimaging, and smart materials. Its unique combination of structural rigidity and synthetic versatility positions it as a valuable tool for addressing complex challenges in multiple scientific disciplines. As research continues to uncover new possibilities for this compound, its role in advancing technology and medicine is expected to expand significantly.